5-chloro-1-methyl-4-phenyl-1H-imidazole-2-carbaldehyde

• Molecular Formula: C11H9ClN2O
• Molecular Weight: 220.65 g/mol
• IUPAC Name: 5-chloro-1-methyl-4-phenylimidazole-2-carbaldehyde
• InChI: InChI=1S/C11H9ClN2O/c1-14-9(7-15)13-10(11(14)12)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key: DMGAIGDJXZXPTE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC(=C1Cl)C2=CC=CC=C2)C=O

Description

5-chloro-1-methyl-4-phenyl-1H-imidazole-2-carbaldehyde is a useful research compound. Its molecular formula is C11H9ClN2O and its molecular weight is 220.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-methyl-4-phenyl-1H-imidazole-2-carbaldehyde 43 (0.299 g, 1.61 mmol) in CCl4 (6 mL) was added N-chlorosuccinimide (229 mg, 1.72 mmol). The reaction mixture was heated to reflux for 4 h, cooled to room temperature, filtered, and concentrated. Purification by flash column chromatography on silica gel (5% to 20% EtOAc in hexanes) gave 5-chloro-1-methyl-4-phenyl-1H-imidazole-2-carbaldehyde 44. Mass spectrum: calculated for C1H9ClN2O 220.0; found 221.3 (M++1).